Cas no 29114-51-0 (4-(3-methoxyphenyl)butan-2-one)
29114-51-0 structure
Product Name:4-(3-methoxyphenyl)butan-2-one
CAS No:29114-51-0
MF:C11H14O2
MW:178.227663516998
CID:1438736
PubChem ID:11423902
Update Time:2025-04-20
4-(3-methoxyphenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-(3-methoxyphenyl)-
- 1-(3-methoxyphenyl)-butane-3-one
- 4-(3-methoxyphenyl)butan-2-one
- 29114-51-0
- SCHEMBL268552
- 4-(3-Methoxyphenyl)-2-butanone
- GKSSPQLFNAMWSE-UHFFFAOYSA-N
- G28786
- EN300-134741
- 1-(3-methoxyphenyl)butane-3-one
- 1-(3-methoxyphenyl)- butane-3-one
-
- Inchi: 1S/C11H14O2/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8H,6-7H2,1-2H3
- InChI Key: GKSSPQLFNAMWSE-UHFFFAOYSA-N
- SMILES: COC1C=C(CCC(=O)C)C=CC=1
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4-(3-methoxyphenyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-134741-0.05g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 0.05g |
$73.0 | 2023-02-15 | |
| Enamine | EN300-134741-0.1g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 0.1g |
$109.0 | 2023-02-15 | |
| Enamine | EN300-134741-0.25g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 0.25g |
$156.0 | 2023-02-15 | |
| Enamine | EN300-134741-0.5g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 0.5g |
$299.0 | 2023-02-15 | |
| Enamine | EN300-134741-1.0g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-134741-2.5g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 2.5g |
$782.0 | 2023-02-15 | |
| Enamine | EN300-134741-5.0g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 5.0g |
$1157.0 | 2023-02-15 | |
| Enamine | EN300-134741-10.0g |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95% | 10.0g |
$1716.0 | 2023-02-15 | |
| Enamine | EN300-134741-50mg |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95.0% | 50mg |
$73.0 | 2023-09-30 | |
| Enamine | EN300-134741-100mg |
4-(3-methoxyphenyl)butan-2-one |
29114-51-0 | 95.0% | 100mg |
$109.0 | 2023-09-30 |
4-(3-methoxyphenyl)butan-2-one Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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